Cas no 1821829-09-7 (tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate)

• Product Name: tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate
• CAS No: 1821829-09-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5252763
• Update Time: 2025-11-07

tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate

• Inchi： 1S/C13H26N2O2/c1-5-14-10-6-8-11(9-7-10)15-12(16)17-13(2,3)4/h10-11,14H,5-9H2,1-4H3,(H,15,16)/t10-,11+
• InChI Key： CENLFVKCFRNZIL-PHIMTYICSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@H](NCC)CC1

Additional information on tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate

Comprehensive Overview of tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate (CAS No. 1821829-09-7)

The compound tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate (CAS No. 1821829-09-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclohexyl backbone and ethylamino and carbamate functional groups, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly focusing on such chiral compounds due to their stereospecificity, which is critical for designing targeted therapies and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound’s stereochemical purity (1s,4s configuration) is particularly noteworthy, as it ensures reproducibility in enantioselective synthesis—a hot topic in AI-driven drug design and computational chemistry workflows. Scientists frequently search for "CAS 1821829-09-7 applications" or "synthesis of chiral carbamates," reflecting its relevance in modern research.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound offers stability under acidic conditions, making it ideal for peptide coupling and multi-step organic synthesis. The ethylamino moiety further enhances its utility in creating bioactive derivatives, aligning with trends in fragment-based drug discovery. Discussions around "Boc-protected amines in drug development" or "cyclohexylamine derivatives" often highlight its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

Environmental and regulatory considerations also shape the discourse around CAS 1821829-09-7. With growing emphasis on green chemistry, researchers explore solvent-free or catalytic methods to synthesize such compounds sustainably. Queries like "eco-friendly carbamate synthesis" or "tert-butyl carbamate safety" underscore the balance between innovation and compliance. Notably, this compound’s non-hazardous profile (when handled properly) positions it favorably compared to traditional reactive intermediates.

In analytical applications, tert-butyl ((1s,4s)-4-(ethylamino)cyclohexyl)carbamate is characterized via HPLC, NMR, and mass spectrometry, with its chromatographic purity being a key quality metric. The rise of machine learning in cheminformatics has further amplified interest in its structure-activity relationships (SAR), as seen in searches for "QSAR modeling of carbamates."

Looking ahead, the integration of automated synthesis platforms and high-throughput screening could unlock new applications for this compound, particularly in orphan drug development. Its compatibility with continuous flow chemistry—a trending topic in process optimization—makes it a candidate for scalable production. As the scientific community prioritizes cost-effective chiral building blocks, CAS 1821829-09-7 stands out as a versatile and future-proof option.